Cas no 1334413-82-9 (methyl 2-(4,4-difluoropiperidin-3-yl)acetate hydrochloride)
Methyl 2-(4,4-difluoropiperidin-3-yl)acetate hydrochloride is a fluorinated piperidine derivative with potential applications in pharmaceutical and agrochemical research. The presence of the difluoropiperidine moiety enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The ester group allows for further functionalization, while the hydrochloride salt improves solubility and handling. This compound is particularly useful in the synthesis of bioactive molecules targeting central nervous system (CNS) disorders or enzyme inhibition. Its well-defined structure and high purity ensure reproducibility in synthetic pathways. Suitable for use in medicinal chemistry, it offers a balance of reactivity and stability for advanced research applications.
1334413-82-9 structure
Product Name:methyl 2-(4,4-difluoropiperidin-3-yl)acetate hydrochloride
CAS No:1334413-82-9
MF:C8H14ClF2NO2
MW:229.65206861496
CID:5265986
Update Time:2026-03-09
methyl 2-(4,4-difluoropiperidin-3-yl)acetate hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-(4,4-difluoropiperidin-3-yl)acetate hydrochloride
- starbld0040390
- methyl 2-(4,4-difluoropiperidin-3-yl)acetate hydrochloride
-
- Inchi： 1S/C8H13F2NO2.ClH/c1-13-7(12)4-6-5-11-3-2-8(6,9)10;/h6,11H,2-5H2,1H3;1H
- InChI Key： JOAQDCARSAPWLC-UHFFFAOYSA-N
- SMILES： Cl.FC1(CCNCC1CC(=O)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 197
- Topological Polar Surface Area: 38.3
methyl 2-(4,4-difluoropiperidin-3-yl)acetate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZS8148-1-500MG |
methyl 2-(4,4-difluoropiperidin-3-yl)acetate hydrochloride |
1334413-82-9 | 97% | 500MG |
￥ 2,244.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZS8148-1-1G |
methyl 2-(4,4-difluoropiperidin-3-yl)acetate hydrochloride |
1334413-82-9 | 97% | 1g |
￥ 2,798.00 | 2023-04-06 | |
| eNovation Chemicals LLC | Y1316399-500MG |
methyl 2-(4,4-difluoropiperidin-3-yl)acetate hydrochloride |
1334413-82-9 | 97% | 500mg |
$420 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1316399-1G |
methyl 2-(4,4-difluoropiperidin-3-yl)acetate hydrochloride |
1334413-82-9 | 97% | 1g |
$525 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1316399-100mg |
methyl 2-(4,4-difluoropiperidin-3-yl)acetate hydrochloride |
1334413-82-9 | 97% | 100mg |
$200 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1316399-250mg |
methyl 2-(4,4-difluoropiperidin-3-yl)acetate hydrochloride |
1334413-82-9 | 97% | 250mg |
$250 | 2024-07-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZS8148-1-100mg |
methyl 2-(4,4-difluoropiperidin-3-yl)acetate hydrochloride |
1334413-82-9 | 97% | 100mg |
￥992.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZS8148-1-250mg |
methyl 2-(4,4-difluoropiperidin-3-yl)acetate hydrochloride |
1334413-82-9 | 97% | 250mg |
￥1322.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZS8148-1-500mg |
methyl 2-(4,4-difluoropiperidin-3-yl)acetate hydrochloride |
1334413-82-9 | 97% | 500mg |
￥2203.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZS8148-1-1g |
methyl 2-(4,4-difluoropiperidin-3-yl)acetate hydrochloride |
1334413-82-9 | 97% | 1g |
￥2748.0 | 2024-04-24 |
methyl 2-(4,4-difluoropiperidin-3-yl)acetate hydrochloride Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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